Cas no 1135009-36-7 (2-amino-5-({(tert-butoxy)carbonylamino}methyl)benzoic acid)

• Product Name: 2-amino-5-({(tert-butoxy)carbonylamino}methyl)benzoic acid
• CAS No: 1135009-36-7
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• MDL: MFCD34550888
• CID: 5668984
• PubChem ID: 66697138
• Update Time: 2025-10-21

2-amino-5-({(tert-butoxy)carbonylamino}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-({[(tert-butoxy)carbonyl]amino}methyl)benzoic acid
• 2-amino-5-(tert-butoxycarbonylamino-methyl)-benzoic acid
• Z4518489564
• UOMMXQUETNKYCM-UHFFFAOYSA-N
• SCHEMBL474132
• EN300-26981433
• 1135009-36-7
• Benzoic acid, 2-amino-5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• 2-amino-5-({(tert-butoxy)carbonylamino}methyl)benzoic acid

• MDL： MFCD34550888
• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(18)15-7-8-4-5-10(14)9(6-8)11(16)17/h4-6H,7,14H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： UOMMXQUETNKYCM-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=C(C(=O)O)C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 472.0±45.0 °C(Predicted)
• pka: 4.95±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-amino-5-({(tert-butoxy)carbonylamino}methyl)benzoic acid

Introduction to 2-amino-5-({(tert-butoxy)carbonylamino}methyl)benzoic acid (CAS No. 1135009-36-7) in Modern Chemical Biology and Medicinal Chemistry

2-amino-5-({(tert-butoxy)carbonylamino}methyl)benzoic acid, with the CAS number 1135009-36-7, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural features and potential biological activities. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse pharmacological properties. The presence of both amino and carbamate functional groups, along with a methylene bridge connecting these moieties, makes it a promising candidate for further exploration in drug design and development.

The structural motif of 2-amino-5-({(tert-butoxy)carbonylamino}methyl)benzoic acid incorporates several key features that contribute to its unique chemical and biological properties. The amino group at the 2-position provides a site for hydrogen bonding interactions, which are crucial for binding to biological targets. Additionally, the carbamate group at the 5-position introduces a negatively charged moiety at physiological pH, enhancing its solubility and reactivity. The tert-butoxy carbamate (Boc) protecting group further modulates the reactivity of the amino group, allowing for controlled modifications during synthetic processes.

In recent years, there has been growing interest in developing novel compounds with enhanced bioavailability and targeted therapeutic effects. 2-amino-5-({(tert-butoxy)carbonylamino}methyl)benzoic acid has been investigated as a potential scaffold for designing molecules that interact with specific biological pathways. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory responses. The benzoic acid core is well-documented for its role in modulating immune responses, making this derivative particularly relevant in the context of immunomodulatory therapies.

One of the most compelling aspects of 2-amino-5-({(tert-butoxy)carbonylamino}methyl)benzoic acid is its potential as a precursor in the synthesis of more complex pharmacophores. The presence of both reactive sites allows for further functionalization, enabling chemists to tailor the molecule’s properties for specific applications. This flexibility has been exploited in the development of novel inhibitors targeting enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which play critical roles in pain signaling and inflammation.

The Boc protecting group on the amino group at the 5-position serves as a crucial handle for synthetic chemists. It not only prevents unwanted side reactions but also allows for selective deprotection under mild acidic conditions when needed. This feature makes 2-amino-5-({(tert-butoxy)carbonylamino}methyl)benzoic acid an invaluable building block in medicinal chemistry campaigns where precise control over reactivity is essential.

Recent advances in computational chemistry have further highlighted the significance of 2-amino-5-({(tert-butoxy)carbonylamino}methyl)benzoic acid as a lead compound. Molecular docking studies have demonstrated its potential binding affinity to various protein targets, including those implicated in metabolic disorders and neurodegenerative diseases. These virtual screening approaches have provided valuable insights into how structural modifications can enhance binding interactions, guiding experimental efforts toward more potent derivatives.

The synthesis of 2-amino-5-({(tert-butoxy)carbonylamino}methyl)benzoic acid involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include condensation reactions to form the methylene bridge between the amino groups, followed by Boc protection to stabilize the reactive site. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments align with broader trends in green chemistry aimed at minimizing environmental impact while maintaining high standards of purity and efficiency.

In conclusion, 2-amino-5-({(tert-butoxy)carbonylamino}methyl)benzoic acid (CAS No. 1135009-36-7) represents a significant advancement in chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Its versatility as a scaffold for drug design, coupled with recent innovations in synthetic methodologies and computational biology, positions it as a cornerstone compound for future research endeavors aimed at addressing complex diseases.